Cas no 2411230-49-2 (6,6-Dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride)

• Product Name: 6,6-Dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride
• CAS No: 2411230-49-2
• MF: C₁₄H₁₈FNO₄S
• MW: 315.360426425934
• CID: 6390340
• PubChem ID: 154879520
• Update Time: 2025-10-29

6,6-Dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2411230-49-2
• Z3766053840
• 6,6-dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride
• 6,6-Dimethoxy-3-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride
• EN300-26622251
• 6,6-Dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride

• Inchi： 1S/C14H18FNO4S/c1-19-14(20-2)8-13(9-14)10-16(21(15,17)18)12(13)11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3
• InChI Key： AELXRBBQAVQVSX-UHFFFAOYSA-N
• SMILES： S(N1CC2(CC(C2)(OC)OC)C1C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 315.09405739g/mol
• Monoisotopic Mass: 315.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.2Ų

Additional information on 6,6-Dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride

Exploring the Unique Properties and Applications of 6,6-Dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride (CAS No. 2411230-49-2)

In the realm of synthetic chemistry and pharmaceutical research, 6,6-Dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride (CAS No. 2411230-49-2) has emerged as a compound of significant interest. This spirocyclic sulfonyl fluoride derivative combines a unique structural framework with reactive functional groups, making it a valuable intermediate for drug discovery and material science applications. Its azaspiro[3.3]heptane core, adorned with dimethoxy and phenyl substituents, offers a versatile platform for further chemical modifications.

The sulfonyl fluoride moiety in this compound is particularly noteworthy, as it has gained attention in recent years due to its role in click chemistry and covalent inhibitor design. Researchers are increasingly exploring sulfur(VI)-fluoride exchange (SuFEx) reactions, a topic frequently searched in academic databases, for bioconjugation and probe development. The stability and selectivity of 6,6-Dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride under physiological conditions make it a promising candidate for these applications.

From a synthetic perspective, the spirocyclic architecture of this compound presents intriguing challenges and opportunities. The azaspiro[3.3]heptane scaffold, often searched in relation to bioisosteres and three-dimensional fragments in drug design, offers conformational rigidity that can improve target binding selectivity. This aligns with current pharmaceutical industry trends favoring saturated heterocycles and sp3-rich molecules to enhance drug-like properties.

The dimethoxy groups in this molecule contribute to its solubility profile and may serve as protecting groups or hydrogen bond acceptors in molecular recognition. These features are particularly relevant in the context of CNS drug development, a hot topic in medicinal chemistry circles. The compound's potential to cross the blood-brain barrier (BBB) makes it an interesting subject for neuropharmacology research.

In material science applications, the combination of spirocyclic rigidity and sulfonyl fluoride reactivity opens possibilities for creating novel polymeric materials with tailored properties. The growing interest in high-performance polymers and self-healing materials in scientific literature suggests potential research directions for this compound.

Analytical characterization of 6,6-Dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's unique three-dimensional structure and purity, which are essential considerations for research applications.

The stability profile of this compound under various conditions is another area of practical importance. Researchers often search for information about storage conditions, shelf life, and handling precautions for such specialized chemicals. While 6,6-Dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride demonstrates reasonable stability when properly stored, its sulfonyl fluoride group requires consideration of moisture sensitivity in experimental protocols.

From a commercial perspective, the availability of 6,6-Dimethoxy-1-phenyl-2-azaspiro[3.3]heptane-2-sulfonyl fluoride (CAS No. 2411230-49-2) from specialty chemical suppliers has facilitated its adoption in research laboratories. The compound's growing popularity reflects broader trends in chemical biology, where reactive handles for bioconjugation and three-dimensional building blocks are in high demand.

Future research directions for this compound may include exploration of its biological activity profile, optimization of its physicochemical properties, and development of novel synthetic methodologies for its preparation. The intersection of spirocyclic chemistry and SuFEx click chemistry represented by this molecule continues to inspire innovative applications in both academic and industrial settings.